Cas no 78563-67-4 (Pyridine, 2-(2-furanyl)-4,6-dimethyl-)

• Product Name: Pyridine, 2-(2-furanyl)-4,6-dimethyl-
• CAS No: 78563-67-4
• MF: C₁₁H₁₁NO
• MW: 173.211142778397
• CID: 5596997
• Update Time: 2025-04-23

Pyridine, 2-(2-furanyl)-4,6-dimethyl- Chemical and Physical Properties

Names and Identifiers

• Pyridine, 2-(2-furanyl)-4,6-dimethyl-

• Inchi： 1S/C11H11NO/c1-8-6-9(2)12-10(7-8)11-4-3-5-13-11/h3-7H,1-2H3
• InChI Key： CNWJUUFRCGGORW-UHFFFAOYSA-N
• SMILES： C1(C2=CC=CO2)=NC(C)=CC(C)=C1

Experimental Properties

• Density: 1.060±0.06 g/cm3(Predicted)
• Boiling Point: 111-115 °C(Press: 2 Torr)
• pka: 5.71±0.20(Predicted)

Additional information on Pyridine, 2-(2-furanyl)-4,6-dimethyl-

Pyridine, 2-(2-furanyl)-4,6-dimethyl-

Pyridine, 2-(2-furanyl)-4,6-dimethyl-, also known by its CAS registry number CAS No. 78563-67-4, is a heterocyclic organic compound with a pyridine ring substituted at the 2-position with a furan moiety and methyl groups at the 4 and 6 positions. This compound belongs to the class of pyridine derivatives and exhibits unique chemical properties due to its functional groups and structural arrangement.

The synthesis of Pyridine, 2-(2-furanyl)-4,6-dimethyl- typically involves multi-step organic reactions. One common approach is the alkylation of pyridine derivatives followed by coupling reactions to introduce the furan substituent. The methyl groups at positions 4 and 6 are introduced through methylation reactions, often using methylating agents such as methyl iodide in the presence of a base. The optimization of these reactions has been a focus of recent studies to improve yield and selectivity.

The compound's structure makes it highly versatile in various applications. In the field of pharmaceuticals, Pyridine, 2-(2-furanyl)-4,6-dimethyl- has shown potential as an intermediate in drug development. Its ability to form hydrogen bonds and its electron-withdrawing properties make it suitable for designing bioactive molecules targeting specific receptors or enzymes. Recent research has explored its role in anti-inflammatory and anticancer drug design.

In materials science, this compound has been investigated for its use in polymer chemistry. The pyridine ring can act as a coordinating unit in metal-organic frameworks (MOFs), enhancing their stability and functionality. Additionally, the furan moiety contributes to π-conjugation, which is beneficial for electronic applications such as organic semiconductors.

The environmental impact of Pyridine, 2-(2-furanyl)-4,6-dimethyl- has also been a subject of study. Research indicates that it undergoes biodegradation under specific conditions, making it less persistent in natural environments compared to other pyridine derivatives. This property is crucial for assessing its safety in industrial applications and waste management processes.

Recent advancements in computational chemistry have provided deeper insights into the electronic structure and reactivity of this compound. Quantum mechanical calculations have revealed that the methyl groups at positions 4 and 6 significantly influence the electron distribution on the pyridine ring, enhancing its reactivity towards electrophilic substitution reactions. This understanding has facilitated the design of more efficient synthetic routes.

In conclusion, Pyridine, 2-(2-furanyl)-4,6-dimethyl- (CAS No. 78563-67-4) is a valuable compound with diverse applications across multiple disciplines. Its unique chemical properties make it an attractive target for further research and development in areas ranging from pharmaceuticals to materials science.